Polyethylene Terephthalate (PET) is a commonly used plastic in the industry, but it is difficult to recycle due to its tendency to produce a range of gaseous products during catalytic cracking. The current research aimed to study the effectiveness of nano-nickel oxide and nano-vanadium oxide as catalysts for the cracking of PET utilizing a thermogravimetric analyzer. The doping of the catalysts and subsequent hydrogen treatment led to a significant reduction in their sizes, with reductions of at least 50%. Of the tested catalyst–PET combinations, the V2O5-doped NiO reduction had the best activation energy at 183.8 kJ/mol and the lowest residual weight percent at 0.12 wt%. Neat PET without a catalyst was found to have a higher activation energy, ranging from 248 to 292 kJ/mol. The PET mixed with V2O5-doped NiO using the reduction method had the highest conversion rate with a maximum derivative weight percent of 19.2%, while PET mixed with V2O5-doped NiO and PET mixed with nano-V2O5 using the reduction method had a lower conversion rate of 15%.

In this report, magnetically separable Fe3O4-Cu@OPO(OH)2 composites were synthesized by green route utilizing Juglans regia L. leaves extract. This synthetic method is non-toxic and safe for the environment. Phenolic compounds present in the extract are responsible for the diminution of copper(II) ions to nano-Cu particles. The innovation of the work is that with the help of the Juglans regia L. leaves extract, a nanocomposite containing copper nanoparticles is created, which is a good conductor for electron transfer in the photocatalytic process. The crystalline phase of Fe3O4-Cu@OP(OH)2 NCs was recognized with the use of XRD patterns. The results of the FT-IR technique confirm the Fe–O bond in the composites and the existence of phenolic compounds in the extract. The morphology of the product was identified by the FE-SEM apparatus. The prepared composites contain elements of copper, iron, oxygen, and phosphorus, and the EDX technique proves the presence of these elements in them. The VSM diagram showed that Fe3O4-Cu@OP(OH)2 is magnetic. The photocatalytic performance of composites synthesized by an environmentally friendly method was investigated in the decolorization of azo dyes such as methylene blue. The kinetics of photocatalytic performance of Fe3O4-Cu@OPO(OH)2 nanocomposites (NCs) against methylene blue was studied using UV–visible spectroscopy. In the absence of this nanocomposite, no measurable reaction could take place. After 4 h of irradiation, it was discovered that a significant proportion of MB was destroyed. The photocatalytic activity performance of Fe3O4-Cu@OPO(OH)2 is 95.0%. Furthermore, the inclusion of copper nanoparticles on the magnetic iron oxide substrate causes the easy recycling of the composite in the suspension solution related to its photocatalytic process.

Photodynamic therapy has advantages over conventional cancer superficial tumor therapies, such as insignificant side effects, minimal cumulative toxicity, excellent functional and cosmetic results, precise target treatment minimizing damage to neighboring normal tissues, and optimum long-term tumor regression. Upconversion nanoparticles have been proposed to extend photodynamic therapy for treating non-superficial tumors. In particular, compounds with low phonon energy, like KMgF3, with an optimal synthesis design and a suitable doping system, could be used for this therapy application. This particular matrix allows the incorporation of dopants as transition metals ions (as Mn2+) besides rare-earth elements, minimizing the use of the former. To obtain nanoparticles of suitable size for nanomedicine, we used a factorial experimental design to determine statistical synthesis conditions that significantly affect particles’ size. With the proposed synthesis method, it was possible to obtain KMgF3 nanoparticles with sizes ranging from 13.46 ± 0.30 nm to 32.18 ± 0.60 nm, values estimated with the XRD technique and with size distribution suitable for photodynamic therapy. We proved the good correlation between the particle size estimated from transmission electron microscopy images and powder X-ray diffraction measurements. According to the statistical analysis, the temperature and the interaction of temperature with MgCl2 concentration significantly affect the particle size (significance level of 0.05). The present work describes the influence of solvothermal synthesis parameters on the KMgF3 nanoparticle size for the first time. The results are particularly interesting for further doping the system and its functionalization, foreseeing the final application in cancer treatment.

This study presents a simple model within the effective mass approximation to describe the magnetic field impact on the energy structure and interband optical quantum transitions in type-II ZnTe/CdSe and CdSe/ZnTe spherical quantum dots. The dependencies energy spectra and wave functions of an electron and hole on the magnetic field are calculated by the diagonalization method for spherical quantum dots of different sizes. It is shown that the magnetic field violates the spherical symmetry of the system and takes off the degeneration of the energy spectrum concerning the magnetic quantum number. For QD ZnTe/CdSe, the energy of the electron, and for QD CdSe/ZnTe, the energy of the hole in the states with \(m \ge 0\) increases when the magnetic field enhances; for the states with \(m<0\), these dependences are non-monotonous (decreasing at first and then increasing). Moreover, the ground state of an electron for QD ZnTe/CdSe and the ground state of a hole for QD CdSe/ZnTe are formed alternately by the lowest states \(m=0, -1, -2, \ldots \) with increasing the induction of magnetic field (Aharonov–Bohm effect). The dependencies of the oscillator strength and the quantum energy transition on magnetic field induction are calculated.

Immobilization of photocatalyst particles on the surface of inert supporting materials is a technique that has the potential to improve the efficiency of photocatalytic processes. The five TiO2/activated carbon composites were synthesized from a titanium (III) sulfate onto the Norit SAE SUPER activated carbon. Three different ways were used for this: the sol–gel method through low-temperature hydrolysis, without calcination; the sol–gel method through low-temperature hydrolysis with fluorine doping in a molar Ti:F ratio which was 2:1, 7:1, and 15:1 but without further calcination; and homogeneous precipitation without hydrolysis and calcination. X-ray diffraction confirmed the exclusively amorphous phase formation during homogeneous precipitation without hydrolysis and calcination; a mixed structure of brookite, rutile, and amorphous TiO2 formation as a result of the low-temperature sol–gel method without calcination; and a pure anatase crystallization by the sol–gel method through low-temperature hydrolysis with fluorine doping without calcination. The adsorption removal degree of the orange-yellow S of an initial concentration of 225 mg∙L−1 by synthesized composites ranged from 40 to 90%, which is lower than that of the initial active carbon. The photocatalytic decomposition of this dye in the presence of synthesized composites was 32–65% at UV irradiation of 8 W, and 65–98% at UV irradiation of 24 W. The data obtained convincingly prove the high photocatalytic efficiency of the synthesized composites, which shows their perspective for practical application.

The hypoxanthine–guanine/phosphoribosyl transferase (HGPRT) enzyme is pivotal for purine-nucleotide (IMP) because it catalyzes the transmutation of 6-oxopurinebases to their constituent nucleotides [hypoxanthine to inosine-monophosphate]. In humans, the HPRT1 gene codes for the HGPRT enzyme. LeschNyhan syndrome is an inherited condition induced by a lack of the enzyme-hypoxanthine phosphoribosyl transferase (HPRT). Furthermore, distinguishing harmful nsSNPs with possible disease susceptibility from tolerated mutations is difficult. Various tools and databases are used to anticipate the outcome of mutant genes, then forecast protein stabilization change by one-point mutation, as well as solvent accessibility, secondary-structure, and surface of protein sequence. The 3D structure of a protein is critical for understanding the molecular pathways that cause diseases. The valuation of 3D/structure of the mutant-protein was done by using HOPE in this report. We record the symmetry of 12 possibly deleterious ns-SNPs (L41, S110L, V130D, S104R, G70E, G71R, H204D, D177Y, M143K, G140D, L65F and R48H) in the coding-region of HPRT1 gene.

The biocompatibility of NPs to blood cells is a key issue when these NPs are planned for intravenous application because of potential contact with blood cells and proteins. In this work, γ-Fe2O3 NPs (~ 9 nm) and their poly(N,N-dimethylacrylamide) (PDMA) and SiO2-coated derivatives (γ-Fe2O3@PDMA and γ-Fe2O3@SiO2, respectively) were investigated. It was detected that both PDMA and SiO2 coatings decreased NPs’ aggregation in the buffer solutions, as well as in cell culture medium. Neither neat γ-Fe2O3 NPs nor their coated derivatives possessed hemolytic activity toward red blood cells. There was no significant loss of body weight observed after the intravenous injection to laboratory mice. The immune response to the injected NPs was assessed by the ELISA measuring. No antibodies of the IgM class were detected, which suggests lack of acute inflammation. On the 35th day of the experiment, there was a rise in the content of the anti-OVA IgG noticed in all three types of the NPs; however, this rise was lower compared to that induced by the positive control. The injected NPs were found to be spread and settled in the pouch cavity, and none of the tested NPs caused vascular damage or distinct signs of inflammation. Summarizing, γ-Fe2O3 NPs coated with the PDMA or SiO2 manifested good compatibility with blood cells in in vitro and in vivo investigations.

The application of nanotechnologies to remove toxic pollutants from water has been intensified during last decades. Nanomaterials could exhibit a unique physicochemical, mechanical, and biological properties. In this work, one-pot synthesis approach was used to obtain organosilica materials with nano-scale pore ordering and chemically immobilized oligosaccharide units possessing high affinity to benzene and its derivatives in aqueous solutions. To clarify the contribution of macrocycle fragments as surface supramolecular centers into the sorption properties of synthesized organosilica nanomaterials, the removal of benzene and phenol from aqueous media by unmodified MCM-41 silicas and organosilicas was conducted. Multibatch experiments were performed at room temperature to study sorption ability of synthesized silica nanomaterials with respect to aromatics in aqueous solutions depending on time and equilibrium concentration. Linear regression analysis as well as nonlinear method were applied to calculate the kinetic models’ parameters. It was found that pseudo-second-order and Elovich kinetic models are the most appropriate to describe the process of benzene and phenol sorption on β-cyclodextrin-functionalized MCM-41 silicas with 0.14–0.21 μmol/m2 content of surface oligosaccharide groups. Langmuir, Freundlich, and Redlich-Peterson models were applied for experimental results to simulate the equilibrium sorption processes on synthesized nanomaterials. The close values of determination coefficients estimated by these models indicate the ambiguous character of aromatics sorption on the surface of functionalized MCM-41 silicas due to different supramolecular interaction (host–guest, hydrogen bonding, and π–π stacking). Prepared cyclodextin-silica sorbents show stronger affinity toward benzene than phenol that could be very perspective for selective removal of organic pollutants in water treatment processes.

Silica nanoparticles with secondary amine groups were synthesized through silanes hydrolysis with ammonia (sol–gel method). SEM analysis showed that the resulting samples were composed of densely packed spherical particles 40–100 nm in size. IR spectra analysis confirmed the incorporation of amine functional groups (2.7–3.2 mmol/g according to elemental analysis) during synthesis, as well as the existence of silanol groups. All samples exhibited high specific surface area values up to 759 m2/g. Metal ion adsorption studies demonstrated no direct correlation between group content and sorption capacity, irrespective of the metal type. However, the amine-containing samples exhibited higher affinity for Cu(II) ions adsorption and good sorption characteristics for Ni(II), Nd(III), and Dy(III) ions. The sorption capacity was found to depend on the ratio of amino and silanol groups on the surface, the complex formed with the metal, and the ion's ability to interact with these groups of different natures. Additionally, the samples displayed high affinity for RB19 anionic dye extraction.

Nickel nanostructures on the surface of Si (111) 7 × 7 at different deposition intervals were obtained by thermal deposition under ultrahigh vacuum conditions without cooling the sample and injecting inert gases into the volume. It is shown that at the initial stage of deposition within 1 s, nickel forms structures of the “ring-cluster” type Ni-Si with a height of about 0.11 nm and a structural type of 1 × 1. With increasing deposition time, the formation of a thin film by the Volmer–Weber mechanism was observed. Thermal loading on Ni-Si quantum dots 1 × 1 at 980 °C leads to the formation of NiSi2 clusters with a characteristic spread in size of ~ 1.0 nm and their localization area along the twinning boundary of the crystal. Ni-Si quantum dots show resonant tunneling through discrete levels.